Cas no 1396558-97-6 (1-(4-chlorophenyl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea
• CAS No: 1396558-97-6
• MF: C₁₆H₁₅ClN₄O
• MW: 314.769501924515
• CID: 6329518
• PubChem ID: 71790772
• Update Time: 2025-06-26

1-(4-chlorophenyl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea
• F6230-0314
• 1-(4-chlorobenzyl)-3-(pyrazolo[1,5-a]pyridin-3-ylmethyl)urea
• AKOS024540637
• 1396558-97-6
• VU0538217-1
• 1-[(4-chlorophenyl)methyl]-3-(pyrazolo[1,5-a]pyridin-3-ylmethyl)urea
• 1-[(4-chlorophenyl)methyl]-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea

• Inchi： 1S/C16H15ClN4O/c17-14-6-4-12(5-7-14)9-18-16(22)19-10-13-11-20-21-8-2-1-3-15(13)21/h1-8,11H,9-10H2,(H2,18,19,22)
• InChI Key： PXPZZQMZLYBRBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 314.0934388g/mol
• Monoisotopic Mass: 314.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-(4-chlorophenyl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea

Introduction to 1-(4-chlorophenyl)methyl-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea (CAS No. 1396558-97-6)

1-(4-chlorophenyl)methyl-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea is a highly specialized organic compound with the CAS registry number 1396558-97-6. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential as bioactive agents. The molecule features a unique combination of structural motifs, including a pyrazolo[1,5-a]pyridine ring system and a chlorophenyl group, which contribute to its intriguing pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization steps. The pyrazolo[1,5-a]pyridine moiety is particularly noteworthy, as it has been implicated in various biological activities, including kinase inhibition and modulation of cellular signaling pathways. Researchers have demonstrated that the presence of this heterocyclic ring enhances the compound's ability to interact with target proteins, making it a promising candidate for drug development.

One of the most exciting developments in the study of CAS No. 1396558-97-6 is its potential application in oncology. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival pathways. These findings have sparked interest among pharmaceutical companies exploring novel anti-cancer therapies.

Another area of active research revolves around the chlorophenyl group present in the molecule. This substituent not only enhances the compound's lipophilicity but also plays a crucial role in modulating its pharmacokinetic properties. Studies have indicated that chlorophenyl-substituted ureas exhibit improved bioavailability and reduced clearance rates compared to their unsubstituted counterparts. Such characteristics are highly desirable for drugs targeting chronic diseases requiring sustained therapeutic effects.

In terms of structural analysis, the urea functional group serves as a versatile platform for further chemical modifications. This has allowed researchers to explore analogs with varying substituents, each exhibiting distinct biological profiles. For instance, substituting the chlorophenyl group with other electron-withdrawing or donating groups has been shown to fine-tune the compound's activity against specific molecular targets.

The synthesis of CAS No. 1396558-97-6 involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amide bond formation. These steps are typically carried out under controlled conditions to ensure high yields and purity levels. The availability of cost-effective starting materials has further facilitated large-scale production for research purposes.

Looking ahead, ongoing clinical trials aim to evaluate the safety and efficacy of this compound in human subjects. Early results are promising, with reports indicating minimal adverse effects at therapeutic doses. If successful, CAS No. 1396558-97-6 could pave the way for a new generation of targeted therapies with enhanced specificity and reduced toxicity profiles.

In conclusion, 1-(4-chlorophenyl)methyl-3-{[pyrazolo[1,5-a]pyridin]-methyl}urea (CAS No. 1396558) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts aimed at addressing unmet medical needs.